Cas no 2190365-63-8 (4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide)

4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide structure
2190365-63-8 structure
Product Name:4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
CAS No:2190365-63-8
MF:C19H24N2O3S
MW:360.470463752747
CID:5469258
Update Time:2025-07-15

4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide
    • 4-(3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl)-N,N-dimethylbenzenesulfonamide
    • Inchi: 1S/C19H24N2O3S/c1-20(2)25(23,24)18-9-5-14(6-10-18)19(22)21-16-7-8-17(21)12-15(11-16)13-3-4-13/h5-6,9-10,16-17H,3-4,7-8,11-12H2,1-2H3
    • InChI Key: QGHIKCJPKWJEHU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(N1C2C/C(=C3/CC/3)/CC1CC2)=O)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 360.15076381 g/mol
  • Monoisotopic Mass: 360.15076381 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.1
  • Molecular Weight: 360.5

4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide Pricemore >>

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Additional information on 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide

Introduction to 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 2190365-63-8)

4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide, with the CAS number 2190365-63-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylidene group, an azabicyclo[3.2.1]octane scaffold, and a sulfonamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The azabicyclo[3.2.1]octane core of 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide is particularly noteworthy due to its resemblance to the structure of several bioactive compounds, including those with central nervous system (CNS) activity. The cyclopropylidene group adds further complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The sulfonamide functional group in this compound is known for its broad range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide, the sulfonamide moiety may play a crucial role in modulating specific biological targets, such as enzymes or receptors involved in various disease pathways.

Recent studies have explored the potential therapeutic applications of compounds with similar structural features to 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide. For instance, research published in the Journal of Medicinal Chemistry has highlighted the anti-inflammatory and analgesic properties of azabicyclo[3.2.1]octane derivatives, suggesting their potential use in treating conditions such as chronic pain and inflammatory disorders.

In addition to its potential therapeutic benefits, the compound's unique structure makes it an interesting subject for synthetic chemistry research. The synthesis of 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide involves several challenging steps, including the formation of the azabicyclo[3.2.1]octane core and the introduction of the cyclopropylidene and sulfonamide groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for its further development and clinical testing.

Clinical trials are a critical step in evaluating the safety and efficacy of new compounds like 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide. While preclinical studies have shown promising results, more extensive clinical trials are needed to confirm its therapeutic potential and identify any potential side effects or contraindications.

The pharmacokinetic properties of 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body can provide valuable insights into its suitability for different routes of administration and dosing regimens.

In conclusion, 4-{3-cyclopropylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}-N,N-dimethylbenzene-1-sulfonamide (CAS No. 2190365-63-8) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and potential biological activities make it an intriguing subject for both academic and industrial scientists working in medicinal chemistry and drug discovery.

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